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Compound of Interest

Compound Name: Cholesteryl isovalerate

Cat. No.: B15552183

Authored for drug development professionals, researchers, and scientists, this technical guide

provides a comprehensive overview of Cholesteryl Isovalerate, including its chemical identity,
physicochemical properties, and relevant experimental procedures. This document addresses

the critical need for consolidated technical information on this specific cholesteryl ester.

Chemical Identification

Cholesteryl isovalerate is an ester of cholesterol and isovaleric acid. It is identified by the
following Chemical Abstracts Service (CAS) number:

e CAS Number: 41328-98-7

Physicochemical Properties

Quantitative data for cholesteryl isovalerate is not readily available in public literature.
However, the general properties of cholesteryl esters are well-documented. The physical state
of these esters is dependent on temperature and can exist as crystalline solids, liquid crystals,
or isotropic liquids. Their properties, such as transition temperatures and enthalpies, are
influenced by the length and saturation of the fatty acyl chain.

The table below summarizes key physicochemical data for closely related cholesteryl esters to
provide a comparative reference.
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Property Cholesteryl Cholesteryl Oleate Cholesterol
Valerate

Molecular Formula C32H5402 C45H7802 C27H460

Molecular Weight 470.77 g/mol 651.1 g/mol 386.67 g/mol

Physical State Solid Off-white Solid Crystalline Powder

Melting Point Not specified 42 - 48 °C 148 - 150 °C

Boiling Point 530.00 °C (estimated)  Not available 360 °C

Flash Point > 112 °C > 112 °C Not available

Solubility Insoluble in water Insoluble in water Insoluble in water

Safety Data and Handling

A specific Safety Data Sheet (SDS) for cholesteryl isovalerate (CAS 41328-98-7) is not
readily available. Therefore, it is imperative to handle this compound with the care required for
a novel chemical substance. The safety information provided below is based on data for
structurally similar compounds, such as cholesteryl oleate and cholesterol, and should be used
as a guideline.

Hazard Identification

Based on data for related compounds, cholesteryl isovalerate is not expected to be classified
as hazardous under normal handling conditions. However, as with any chemical, direct contact
with skin, eyes, and inhalation of dust should be avoided.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
» Skin Contact: Wash off with soap and plenty of water.
¢ Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting.
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Handling and Storage

o Handling: Avoid formation of dust and aerosols. Provide adequate ventilation. Wear

 To cite this document: BenchChem. [Cholesteryl Isovalerate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552183#cholesteryl-isovalerate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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